Cas no 890098-05-2 ((2-fluorophenyl)-(2-methoxyphenyl)methanone)

• Product Name: (2-fluorophenyl)-(2-methoxyphenyl)methanone
• CAS No: 890098-05-2
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• CID: 1937094
• PubChem ID: 24722774
• Update Time: 2025-06-23

(2-fluorophenyl)-(2-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-2'-METHOXYBENZOPHENONE
• (2-fluorophenyl)-(2-methoxyphenyl)methanone
• LogP
• DTXSID10641468
• 890098-05-2
• AKOS011791269
• MFCD07698787
• (2-Fluorophenyl)(2-methoxyphenyl)methanone

• MDL： MFCD07698787
• Inchi： 1S/C14H11FO2/c1-17-13-9-5-3-7-11(13)14(16)10-6-2-4-8-12(10)15/h2-9H,1H3
• InChI Key： CQZHJHDLSUCHIU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 230.07430775Da
• Monoisotopic Mass: 230.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.176
• Boiling Point: 377.3°C at 760 mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.553

Additional information on (2-fluorophenyl)-(2-methoxyphenyl)methanone

Comprehensive Analysis of (2-fluorophenyl)-(2-methoxyphenyl)methanone (CAS No. 890098-05-2): Properties, Applications, and Industry Insights

The compound (2-fluorophenyl)-(2-methoxyphenyl)methanone, identified by its CAS number 890098-05-2, is a specialized aromatic ketone with a unique molecular structure. This fluorinated methanone derivative has garnered significant attention in pharmaceutical and material science research due to its versatile chemical properties. The presence of both fluorine and methoxy substituents on its phenyl rings contributes to its distinct electronic characteristics, making it valuable for drug intermediate synthesis and functional material development.

Recent studies highlight the growing demand for fluorinated organic compounds like 890098-05-2 in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and central nervous system (CNS) drugs, aligning with current trends in precision medicine and targeted therapy. The compound's electron-withdrawing fluorine and electron-donating methoxy group create an interesting polarity balance that influences its bioavailability and binding affinity in biological systems.

From a synthetic chemistry perspective, (2-fluorophenyl)-(2-methoxyphenyl)methanone serves as a crucial intermediate in the preparation of more complex heterocyclic compounds. Its CAS 890098-05-2 designation helps researchers quickly identify and reference this specific isomer among similar structures. The compound's thermal stability and solubility profile make it particularly useful in high-temperature reactions and catalytic processes, addressing common challenges in modern organic synthesis.

In material science applications, this difunctionalized benzophenone derivative shows promise for developing advanced polymers with tailored optical and electronic properties. The strategic placement of fluorine at the ortho position and methoxy group on the adjacent phenyl ring creates unique steric effects and electronic conjugation patterns. These characteristics are being explored for organic electronics, particularly in OLED materials and photovoltaic applications, where molecular-level control of electron distribution is critical.

The analytical characterization of CAS 890098-05-2 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Recent improvements in analytical methodology have enabled more precise quantification of this compound in complex mixtures, supporting its use in quality control processes. The fluorine NMR signal at approximately -110 ppm serves as a distinctive fingerprint for this molecule, while the methoxy protons appear around 3.8 ppm in proton NMR spectra.

Environmental and green chemistry considerations are increasingly important for compounds like (2-fluorophenyl)-(2-methoxyphenyl)methanone. Researchers are developing more sustainable synthetic routes that minimize hazardous byproducts while maintaining high yields. Recent patents disclose innovative catalytic methods for producing this compound with reduced environmental footprint, responding to industry demands for eco-friendly chemical processes. These advancements align with global initiatives for sustainable chemical manufacturing.

From a commercial perspective, the market for fluorinated aromatic ketones including 890098-05-2 has shown steady growth, driven by expanding applications in pharmaceutical research and electronic materials. Suppliers are increasingly offering this compound with various purity grades (98%, 99%, etc.) to meet diverse research needs. The compound's structure-activity relationship (SAR) studies continue to reveal new potential applications, particularly in the development of next-generation therapeutics for challenging disease targets.

Storage and handling recommendations for (2-fluorophenyl)-(2-methoxyphenyl)methanone typically suggest protection from moisture and prolonged light exposure to maintain stability. While not classified as highly reactive, proper laboratory safety protocols should be followed when working with this compound, including the use of appropriate personal protective equipment (PPE). The physicochemical properties of this material, including its melting point and solubility characteristics, are well-documented in technical literature for reference.

Future research directions for CAS 890098-05-2 may explore its potential in catalysis as a ligand or precursor, given the increasing importance of fluorine-containing catalysts in asymmetric synthesis. Additionally, its application in metal-organic frameworks (MOFs) and other advanced materials represents an emerging area of investigation. The compound's unique combination of aromatic fluorination and methoxy substitution offers intriguing possibilities for designing materials with customized surface properties and molecular recognition capabilities.

In conclusion, (2-fluorophenyl)-(2-methoxyphenyl)methanone (CAS 890098-05-2) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its continued study contributes to advancements in medicinal chemistry, material science, and synthetic methodology, addressing current challenges in these fields. As research into fluorinated compounds expands, this particular methanone derivative is likely to maintain its relevance in cutting-edge scientific developments.